Cas no 34750-55-5 (ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate)
34750-55-5 structure
Product Name:ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
CAS No:34750-55-5
MF:C10H15N3O3S
MW:257.30940079689
CID:919498
PubChem ID:295743
Update Time:2025-04-19
ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
- ethyl 4-(2-hydroxyethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
- 5-pyrimidinecarboxylic acid, 4-[(2-hydroxyethyl)amino]-2-(methylthio)-, ethyl ester
- Ethyl 4-((2-hydroxyethyl)amino)-2-(methylthio)pyrimidine-5-carboxylate
- NSC-165349
- NSC165349
- Oprea1_097128
- STL170103
- AKOS002673253
- 4-(2-Hydroxyethylamino)-2-methylthio-pyrimidine-5-carboxylic acid, ethyl ester
- JLKRBPJUVGFLCV-UHFFFAOYSA-N
- DTXSID10304304
- Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate
- Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate #
- Oprea1_669559
- AG-690/08353012
- 34750-55-5
-
- Inchi: 1S/C10H15N3O3S/c1-3-16-9(15)7-6-12-10(17-2)13-8(7)11-4-5-14/h6,14H,3-5H2,1-2H3,(H,11,12,13)
- InChI Key: JLKRBPJUVGFLCV-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C(=O)OCC)C(=N1)NCCO
Computed Properties
- Exact Mass: 257.08355
- Monoisotopic Mass: 257.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 84.34
ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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